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Compound of Interest

Compound Name: 1-Morpholin-4-ylacetone

Cat. No.: B1337898

Technical Support Center: 1-Morpholin-4-
ylacetone

Disclaimer: The following information is intended as a general guide for researchers, scientists,
and drug development professionals. A specific Safety Data Sheet (SDS) for 1-Morpholin-4-
ylacetone (CAS: 6704-35-4) was not publicly available at the time of this document's creation.
The information provided is based on the safety profiles of structurally related compounds,
such as morpholine and acetone. Users must obtain and consult the specific SDS provided by
their supplier before handling, storing, or disposing of 1-Morpholin-4-ylacetone.

Frequently Asked Questions (FAQS)

Q1: What are the primary hazards associated with 1-Morpholin-4-ylacetone?

Based on the hazards of its structural components (morpholine and a ketone functional group),
1-Morpholin-4-ylacetone should be handled as a potentially hazardous substance. Potential
hazards may include:

o Flammability: The presence of an organic ketone suggests that the compound may be a
flammable liquid and vapor. Keep away from heat, sparks, open flames, and other ignition
sources.
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» Toxicity: Morpholine is known to be harmful if swallowed and toxic in contact with skin or if
inhaled. Therefore, 1-Morpholin-4-ylacetone should be handled with care to avoid all routes
of exposure.

» Corrosivity/Irritation: Morpholine can cause severe skin burns and eye damage. Acetone can
cause serious eye irritation. It is prudent to assume that 1-Morpholin-4-ylacetone may be a
skin and eye irritant at a minimum.

o Respiratory Irritation: Inhalation of vapors may cause respiratory tract irritation.

Q2: What personal protective equipment (PPE) should | wear when working with 1-Morpholin-
4-ylacetone?

To ensure safety, the following PPE is recommended:

» Eye Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber, neoprene). Wear a lab
coat or other protective clothing to prevent skin contact.

e Respiratory Protection: Work in a well-ventilated area, preferably under a chemical fume
hood. If there is a risk of inhaling vapors or aerosols, use a NIOSH-approved respirator with
an appropriate cartridge.

Q3: How should I properly store 1-Morpholin-4-ylacetone?

Store 1-Morpholin-4-ylacetone in a tightly closed container in a dry, cool, and well-ventilated
area.[1] Keep it away from incompatible materials such as strong oxidizing agents, strong
acids, and strong bases. The storage area should be designated for flammable liquids.

Q4: What should I do in case of an accidental spill?

In the event of a spill:

o Evacuate the area and ensure adequate ventilation.

e Remove all sources of ignition.
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Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

Collect the absorbed material into a suitable container for disposal.

Clean the spill area thoroughly with a suitable solvent.
Q5: How do I dispose of 1-Morpholin-4-ylacetone waste?

Dispose of waste in accordance with all local, state, and federal regulations. It is likely to be
classified as hazardous waste. Do not dispose of it down the drain or in the general trash.
Contact your institution's environmental health and safety (EHS) office for specific disposal
guidelines.

Troubleshooting Guides
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Issue

Possible Cause

Solution

Material has changed color or

developed a precipitate.

Contamination or degradation.

Do not use the material.
Dispose of it as hazardous

waste and obtain a fresh

supply.

Strong, unusual odor detected.

Vapor leak from the container

or a spill.

Immediately check the
container for a tight seal. If a
spill has occurred, follow the
spill response procedures.
Ensure you are working in a
well-ventilated area and
wearing appropriate respiratory

protection.

Skin or eye contact occurs.

Improper handling or PPE

failure.

For skin contact: Immediately
flush the affected area with
plenty of water for at least 15
minutes and remove
contaminated clothing. Seek
medical attention. For eye
contact: Immediately flush
eyes with plenty of water for at
least 15 minutes, lifting the
upper and lower eyelids
occasionally. Seek immediate

medical attention.

Quantitative Data Summary

The following table summarizes key quantitative data for the related compounds, morpholine

and acetone, to provide a general understanding of the potential properties of 1-Morpholin-4-

ylacetone.
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Property Morpholine Acetone
CAS Number 110-91-8 67-64-1
Molecular Formula C4HONO C3H60
Molecular Weight 87.12 g/mol 58.08 g/mol
Boiling Point 129 °C 56 °C
Flash Point 31°C -20 °C
Specific Gravity 1.007 0.791

General Experimental Protocol for Handling

This protocol outlines a general procedure for handling liquid organic compounds with
moderate toxicity and flammability, and should be adapted based on the specific requirements
of your experiment and the information in the supplier's SDS.

e Preparation:

[¢]

Read and understand the Safety Data Sheet for 1-Morpholin-4-ylacetone provided by
your supplier.

[¢]

Ensure a chemical fume hood is available and functioning correctly.

o

Gather all necessary PPE and have it on before handling the chemical.

o

Prepare all necessary equipment and reagents for your experiment.
e Handling:
o Conduct all manipulations of 1-Morpholin-4-ylacetone inside a chemical fume hood.

o Use a properly calibrated pipette or syringe to transfer the liquid. Avoid pouring directly
from the bottle if possible to minimize the risk of spills and vapor release.

o Keep the container tightly closed when not in use.
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e Post-Handling:
o Clean any contaminated surfaces.
o Properly dispose of any waste generated.

o Remove PPE and wash your hands thoroughly with soap and water.

Workflow for Safe Handling, Storage, and Disposal

Safe Handling

Preparation:
- Review SDS
- Wear appropriate PPE
- Work in a fume hood

Proper Storage
L4

Transfer: Storage Conditions:
- Use pipette or syringe - Tightly closed container
- Keep container closed - Cool, dry, well-ventilated area

Waste Disposal
Y
Cleanup: Avoid Incompatibilities: Collection:
- Decontaminate surfaces - Strong oxidizing agents - Collect in a labeled,
- Dispose of waste - Strong acids and bases sealed container

Emergency Procedures

Y
Disposal: Spill Response:
- Follow institutional EHS guidelines - Evacuate and ventilate
- Do not discard in sink or trash - Absorb with inert material

Exposure Response:
- Skin: Flush with water
- Eyes: Flush with water
- Seek medical attention

Click to download full resolution via product page

Caption: Workflow for the safe handling, storage, and disposal of 1-Morpholin-4-ylacetone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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morpholin-4-ylacetone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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